The most significant difference between recycled and natural concretes lies in aggregates. The performance of recycled coarse aggregates directly affects the characteristics of recycled concrete. Therefore, an in-depth study of aggregate characteristics is of great significance for improving the quality of recycled concrete. Based on the coarse aggregate content, maximum aggregate size, and aggregate shape, this study uses experiments, theoretical analysis, and numerical simulation to reveal the impact of aggregate characteristics on the mechanical properties of recycled concrete. In this study, we selected the coarse aggregate content, maximum aggregate size, and the aggregate shape as design variables to establish the regression equations of the peak stress and elastic modulus of recycled concrete using the response surface methodology. The results showed that the peak stress and elastic modulus of recycled concrete reach the best when the coarse aggregate content is 45%, the maximum coarse aggregate size is 16 mm, and the regular round coarse aggregates occupy 75%. Such results provide a theoretical basis for the resource utilization and engineering design of recycled aggregates.

Superelastic shape memory alloy (SMA) as an advanced smart material has been used to improve the impact performance of fiber-reinforced composites in recent decades. Due to the low impact toughness of the thin composite face-sheet and the poor strength of the foam core, sandwich panels are sensitive to the transverse loading. SMA fibers were embedded into the composite laminated to improve the impact resistance of the traditional foam core sandwich panel in this work. Five new types of SMA hybrid panels were prepared, and the testing panels with penetration failure were observed at the impact energy of 50 J. The impact mechanical responses and the damage morphology were analyzed, and the impact failure mechanism was also revealed. Results show that all sandwich panels were failed, the fiber breakage occurred at the impact region in the traditional panels, while part plies of the rear face-sheets split-off in the SMA hybrid panels. The impact performance of the SMA hybrid panels is improved when compared with the traditional panel, the reduction of the delamination area by 48.15% and the increase of the load-bearing threshold by 32.75% are acquired for the hybrid sandwich panel with two layers of SMA fibers in the rear face-sheet.

Urban development and the construction industry account for a considerable proportion of global carbon dioxide (CO 2 ) emissions. Emerging biological materials, such as those proposed in this paper, seek to utilize the metabolic functions of living microorganisms to reduce some of the negative impacts of humans on the environment. The material explorations demonstrated in this paper propose a living photosynthetic carbon capture textile for the built environment. We demonstrate making practices that integrate living microorganisms within experimental methods of digital fabrication; specifically, harnessing photosynthetic microalgae that feed on waste and are capable of sequestering CO 2 from internal building settings. These new biocomposites incorporate flexible textile substrates, i.e. cotton, hessian, polyester, and canvas, which provide a range of algae laden matrices that continue to develop and change during the useful part of the material’s lifecycle. This paper explores biological 3D printing fabrication processes and studies the development of mixtures that are compatible with the fabrication method and support microalgae ( Chlorella vulgaris ) metabolic processes. A range of incubation methods are assessed, highlighting the need for a support environment. The biocomposites’ performance is tested using imaging pulse amplitude modulation fluorometry (Imaging-PAM) to investigate changes in microalgae chlorophyll fluorescence over a 14 day period.

Abstract In the existing composite four-rail electromagnetic launcher (CFREL), the armature and rail contact surface produces significant heat and bears considerable wear, thereby reducing the potential amount of electromagnetic thrust to be generated. To eliminate the damage caused by the thermal effect of the rail contact surface and to meet the electromagnetic thrust demand of the load, a CFREL is proposed. The proposed CFREL model is constructed, and the launcher’s electromagnetic characteristics are simulated and compared using the finite element method. The current density, distribution of magnetic flux density, and electromagnetic thrust characteristics are analysed. The results showed that the proposed CFREL reduced the maximum current density of the contact surface and effectively eliminated the current concentration of the armature and rail contact surfaces. Effective magnetic field shielding is realised with a larger range, which can better meet the requirements of the intelligent load’s magnetic field environment and provide stronger electromagnetic thrust for the load, hence solving the problem of insufficient thrust.

The paper presents studies performed on polymer-cementitious composite made of epoxy resin coating modified with aggregate and cementitious substrate. Epoxy resin is a perfect material that can be used to protect cementitious materials. According to its manufacturer, it can be mixed with fine aggregate. Coarse aggregate made of building demolition wastes is mostly utilized in concrete mixtures or road structures. Fine aggregate is not widely used. Therefore, the novelty of this research was the utilization of recycled fine aggregate (RFA) in epoxy resin coatings. Natural fine aggregate (NFA) was also used as an extender in the coating. The natural aggregate in the coating was partially replaced with recycled aggregate in amounts of 0, 20, 40, 60, 80, and 100% of its weight. Sixteen specimens of polymer-cementitious composites were prepared for the flexural tensile strength test, and thirty-two specimens for the compressive strength test. The macroscale tests were performed after 35 days of curing (28 days – cementitious substrate, and 7 days – epoxy resin). The results show that the epoxy resin coating does not affect the flexural tensile and compressive strength of the analyzed composites. Moreover, the type of aggregate used in the coating does not have a significant impact on the measured properties of polymer-cementitious composites. Economic analysis was performed in order to estimate the cost of the natural and RFAs used in epoxy resin coatings. The calculations show that a higher amount of RFA should be used to increase savings.

Abstract In this article, a new technology of surface wrapping and strengthening of expandable polystyrene (EPS) beads is proposed. Three wrapping materials including magnesium phosphate cement (MPC), ultra-high performance concrete (UHPC), and water-borne polyurethane (WPU) were evaluated. Four groups of uniaxial compression tests of EPS concrete specimens were conducted: the failure process and the characteristics of the specimens were analyzed; and the complete stress–strain equation is proposed based on these analyses. The research shows that the EPS beads were strengthened by wrapping, and the axial compressive strength of concrete is increased by 50–75%; the concrete with EPS beads wrapped by MPC and WPU has obvious brittleness; the concrete with EPS beads wrapped by UHPC has axial compressive strength close to that of EPS concrete wrapped with MPC and WPU but has a larger ductility coefficient (150%), a larger toughness coefficient (50–90% larger), a higher energy dissipation coefficient (40% larger), and larger residual stress. The proposed stress–strain model is in good agreement with the experimental results, which can accurately describe the stress and deformation characteristics of EPS concrete under uniaxial compression and has good applicability. The discovery of this study provides background knowledge for the structural analysis and design of this kind of concrete; it provides a basis for selecting EPS concrete as structural materials.

A new model based on continuum damage mechanics is proposed to predict the fatigue life of 2.5D woven composites. First, a full-cell model reflecting the real microstructure of 2.5D woven composites is established in ANSYS. Subsequently, three independent damage variables are defined in the framework of the composite micromechanics to establish the component constitutive relations associated with damage. The strain energy density release rate and damage evolution equations for the matrix, fiber in yarns, and matrix in yarns are derived. Finally, the proposed model is implemented for fatigue life prediction and damage evolution analysis of 2.5D woven composites at 20 and 180°C. The results show that the numerical results are in good agreement with the relevant experimental results.

To meet the high-precision needs of conductive ink in the field of microelectronic circuit printing, nano silver-coated graphene oxide (GO) composites were prepared as the conductive functional unit of the composites. The results show that compatibility of the GO grafted with ethylene glycol diglycidyl ether is better in the organic matrix than in the inorganic solvents. The nano silver particles attached to the surface of the grafted GO are evenly distributed and uniform in size. Moreover, the conductivity of grafted GO coated with silver particle composites is effectively improved. The composite conductivity is higher than 10 8 S/m, which is close to the electrical conductivity of silver.

Abstract In the present study, the resistance characteristics of Shanghai clayey soil-expanded polystyrene (EPS) mixture have been explored, using unconfined compressive and consolidation and rebound tests. EPS beads were mixed homogenously with clay soil in accordance with different mass ratios of beads to soil, that is, 0, 0.02, and 0.03%. Four particle sizes of EPS were used in the mixtures, that is, 0.5, 1, 3, and 7 mm, to reconstruct the samples. The experimental results indicated that (1) under the condition of unconfined compressive test, with the increase of EPS particle size, the compressive strength of reinforced soil increases significantly, but the compressive strength of reinforced soil decreases compared with the control sample, and it also decreases with high content compared to low EPS content; (2) under the consolidation and rebound test, compression index and rebound index of reinforced soil increased obviously compared with the control sample, but the compression modulus of reinforced soil decreases significantly; (3) in addition, the ductility of reinforced soil decreases with the increase of EPS particle size but increases compared with the control sample. At the same time, the stiffness of reinforced soil is much decreased compared with the control sample. Finally, the cause of deformation characteristics of reinforced soil was explained based on the feature of EPS material and the interaction between soil particles and particles of EPS beads.

The joint roughness has an influence on the uniaxial compressive strength (UCS) and characteristic strength of the rock, but the relationship of the influence is yet to be obtained. In this article, the influence of the size of the rock with rough joints on the UCS and the influence of the size effect of roughness on the UCS are studied by establishing 11 sets of numerical simulation schemes, a total of 30 working conditions. The stress–strain curve law of rocks with different roughness and sizes is analyzed, and the relationship between UCS and the size of rock with rough joints, joint roughness coefficient (JRC), is respectively proposed. Mathematical models of rock characteristic size of UCS, characteristic strength of the rock, and JRC are established, respectively.